Cas no 307-55-1 (Perfluorododecanoic Acid)

Perfluorododecanoic Acid Properties

Names and Identifiers

• tricosafluorododecanoic acid
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-tricosafluorododecanoic acid
• n-Perfluorododecanoic acid
• Perfluorododecanoic acid
• Dodecanoic acid,tricosafluoro
• EINECS 206-203-2
• Perfluor-laurinsaeure
• perfluoro-1-dodecanoic acid
• Perfluorolauric Acid
• perfluoroundecacarboxylic acid
• PFDOA
• Tricosafluor-dodecansaeure
• Tricosafluorolauric Acid
• +Expand

• InChIKey： CXGONMQFMIYUJR-UHFFFAOYSA-N
• Inchi： InChI=1S/C12HF23O2/c13-2(14,1(36)37)3(15,16)4(17,18)5(19,20)6(21,22)7(23,24)8(25,26)9(27,28)10(29,30)11(31,32)12(33,34)35/h(H,36,37)
• SMILES： C(=O)(C(C(C(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)O
• BRN： 1811257

Computed Properties

• Exact Mass: 613.96100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 11
• Monoisotopic Mass: 613.961
• Heavy Atom Count: 37
• Complexity: 879
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• LogP: 6.98630
• PSA: 37.30000
• Refractive Index: 1.288
• Boiling Point: 245 °C/740 mmHg(lit.)
• Melting Point: 105-108 °C (lit.)
• Flash Point: 245°C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.7633 (estimate)